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Physical and Chemical Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 15(S)-Hede
Cat. No.: S11160241

The table below summarizes the available data on the basic physical and chemical properties of 15(S)-

HEDE as provided by the manufacturer [1].

Property Description / Value
CAS No. 92693-04-4 [1]
Molecular Formula C20H3603 [1]
Molecular Weight 324.50 g/mol [1]
Appearance Solid [1]
Melting/Freezing Point No data available [1]
Boiling Point No data available [1]
Flash Point No data available [1]
Water Solubility No data available [1]

Hazards Identification and Safe Handling

Based on the GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classification, the following hazards and precautions are associated with 15(S)-HEDE [1].
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Hazard Aspect Details
GHS Acute toxicity, Oral (Category 4); Acute aquatic toxicity (Category 1); Chronic
Classification aquatic toxicity (Category 1) [1]

| Hazard Statements | H302: Harmful if swallowed. H410: Very toxic to aquatic life with long-lasting
effects [1]. | | Precautionary Measures | Do not eat, drink, or smoke when using this product. Avoid release
to the environment. Wash skin thoroughly after handling [1]. | | Safe Storage | Keep the container tightly
sealed in a cool, well-ventilated area. Store at -20°C (powder) or -80°C (in solvent) [1]. | | Incompatible

Materials | Strong acids, strong alkalis, strong oxidizing agents, and strong reducing agents [1]. |

Key Safety Procedures Workflow

The following diagram outlines the critical first aid and safety procedures to follow in case of exposure, as

per the SDS [1].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://dcchemicals.com/msds/MSDS_DC76858.html
https://dcchemicals.com/msds/MSDS_DC76858.html
https://dcchemicals.com/msds/MSDS_DC76858.html
https://dcchemicals.com/msds/MSDS_DC76858.html
https://dcchemicals.com/msds/MSDS_DC76858.html
https://dcchemicals.com/msds/MSDS_DC76858.html
https://www.smolecule.com/products/s11160241?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

15(S)-HEDE Safety Procedures

Ingestion:
Inhalation: Rinse mouth.
Move to fresh air. Do NOT induce vomiting.
Call a doctor.

Eye Contact: Skin Contact:
Flush with water, Rinse thoroughly,
call a doctor. remove clothing.

Personal Protection:
Use gloves, goggles,

impervious clothing,
and ventilation.

Spill Response:
Absorb with diatomite.
Decontaminate with alcohol.
Avoid drains.

Disposal:
Collect and dispose
via approved waste facility.

Click to download full resolution via product page

Safety procedures for 15(S)-HEDE exposure and handling [1].

Information for Researchers

The SDS states that the product is for research use only by trained personnel [1]. A significant amount of
toxicological and ecotoxicological data is listed as "No data available" or requiring classification "based on

available data," indicating that a comprehensive safety assessment may not be fully complete [1]. You
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should treat this compound with caution due to its potential toxicity and significant environmental hazard

[1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Physical and Chemical Properties]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b11160241#15-s-hede-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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